(4R,6S)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-triene

• IUPAC Name: (4R,6S)-4-ethoxy-2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-triene
• InChI: InChI=1S/C13H19N3O/c1-2-17-12-6-11-8-14-7-10-4-3-5-15-13(10)16(11)9-12/h3-5,11-12,14H,2,6-9H2,1H3/t11-,12+/m0/s1
• InChI Key: UISBFYZNOQXJTR-NWDGAFQWSA-N
• Canonical SMILES: CCOC1CC2CNCC3=C(N2C1)N=CC=C3
• Isomeric SMILES: CCO[C@@H]1C[C@H]2CNCC3=C(N2C1)N=CC=C3
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

(4R,6S)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-triene, also known as ET-26-HCl, is a synthetic compound that has been widely studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Molecular Structure Analysis : The compound has been involved in the synthesis of various heterocyclic compounds, demonstrating its utility as a precursor in organic synthesis. For instance, a study on the synthesis and molecular structure of a substituted 8-oxa-10-azatricyclo tridecatetraene showcases the potential of such compounds in forming complex molecular structures with defined x-ray crystallography characteristics (Soldatenkov et al., 1996).

• Characterization of Novel Triazenes : The reaction of cyclic amines with diazonium salts resulting in the formation of bis-triazenes highlights the compound's role in generating novel chemical entities. These compounds were characterized by various spectroscopic methods, including HR-MS and NMR, underlining the importance of structural elucidation in chemical research (Rivera & González-Salas, 2010).

• Macrocyclic and Supramolecular Chemistry : The synthesis of macrocyclic trienes and their use in transannular Diels-Alder reactions exemplify the compound's application in complex chemical synthesis aimed at constructing tricyclic structures, potentially useful in the development of new drugs or materials (Quimpère et al., 1992).

• Supramolecular Self-Assembling : The ability of substituted triazenide complexes to form supramolecular assemblies through metal-π interactions and non-classical hydrogen bonding provides insights into the development of new materials with potential applications in nanotechnology and molecular electronics (Hörner et al., 2008).

• Tellurium Organic Synthesis : Research into the synthesis and crystal structure of ethoxy-cyclooctenyltellurium trichloride sheds light on the reactivity and potential applications of tellurium-containing organic compounds, further expanding the scope of organic synthesis (Bergman & Engman, 1979).